![molecular formula C31H26N2O3 B4923380 2-(4-biphenylyloxy)-4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)pyrimidine](/img/structure/B4923380.png)
2-(4-biphenylyloxy)-4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-biphenylyloxy)-4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)pyrimidine is a compound that has gained significant attention in the field of scientific research due to its potential use in various applications. This compound is a pyrimidine derivative that has shown promising results in various studies, particularly in the field of cancer research. In
Mechanism of Action
The exact mechanism of action of 2-(4-biphenylyloxy)-4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)pyrimidine is not fully understood. However, studies suggest that this compound exerts its anti-cancer activity by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. Additionally, this compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-biphenylyloxy)-4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)pyrimidine has a number of biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation, as well as induce apoptosis in cancer cells. Additionally, this compound has also been shown to have anti-inflammatory activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(4-biphenylyloxy)-4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)pyrimidine in lab experiments is its potent anti-cancer activity. This compound has been shown to be effective against various cancer cell lines, making it a promising candidate for further research. However, one limitation of using this compound in lab experiments is its relatively complex synthesis method, which may make it difficult to produce in large quantities.
Future Directions
There are several future directions for research on 2-(4-biphenylyloxy)-4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)pyrimidine. One area of research could focus on further exploring the mechanism of action of this compound, in order to better understand how it exerts its anti-cancer and anti-inflammatory effects. Additionally, further studies could be conducted to determine the efficacy of this compound in in vivo models of cancer. Finally, research could also focus on developing more efficient and cost-effective methods for synthesizing this compound, in order to facilitate its use in further research.
Synthesis Methods
The synthesis of 2-(4-biphenylyloxy)-4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)pyrimidine involves a multi-step process that includes the reaction of 4-methyl-3-nitrobenzoic acid with 4-bromobiphenyl in the presence of a palladium catalyst to form 4-(4-bromophenyl)-3-nitrobenzoic acid. This is followed by the reaction of 3,4-dimethoxyphenylboronic acid with the bromide compound in the presence of a palladium catalyst to form 4-(4-biphenylyloxy)-3,5-dimethoxybenzoic acid. Finally, the pyrimidine derivative is synthesized by reacting the biphenylyloxy compound with 4-methylphenylisocyanate in the presence of triethylamine.
Scientific Research Applications
2-(4-biphenylyloxy)-4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)pyrimidine has been studied extensively for its potential use in cancer research. Studies have shown that this compound has potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has also been studied for its potential use as an anti-inflammatory agent.
properties
IUPAC Name |
4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)-2-(4-phenylphenoxy)pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H26N2O3/c1-21-9-11-24(12-10-21)27-20-28(25-15-18-29(34-2)30(19-25)35-3)33-31(32-27)36-26-16-13-23(14-17-26)22-7-5-4-6-8-22/h4-20H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWYFKJGIFJKYBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=NC(=N2)OC3=CC=C(C=C3)C4=CC=CC=C4)C5=CC(=C(C=C5)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,4-Dimethoxyphenyl)-6-(4-methylphenyl)-2-(4-phenylphenoxy)pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.